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Compound of Interest

Compound Name: Potassium Azide-15N

cat. No.: B13413839

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Potassium Azide-15N (K*°NNz2), a stable
isotope-labeled compound increasingly utilized in advanced scientific research and drug
development. This document details its core properties, outlines experimental protocols for its
synthesis and application, and presents key data in a structured format for ease of reference.

Core Concepts and Molecular Properties

Potassium Azide-15N is an inorganic compound where one of the three nitrogen atoms in the
azide anion is the stable isotope *>N. This isotopic labeling provides a powerful tool for tracing
the metabolic fate of molecules, elucidating reaction mechanisms, and enhancing analytical
detection in technigues such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

The incorporation of °N, which has a nuclear spin of one-half, offers advantages in NMR
spectroscopy by providing narrower line widths compared to the more abundant 1*N, which has
an integer nuclear spin. This property is particularly valuable in studying the structure and
dynamics of biomolecules and in the development of novel imaging agents.

Quantitative Data Summary

The key quantitative data for Potassium Azide-15N and its constituent isotopes are
summarized in the table below. The molecular weight is calculated based on the most
abundant isotopes of potassium and the inclusion of one >N atom.
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Property Value

Molecular Formula K1>NN:2
Molecular Weight 82.11 g/mol
Atomic Weight of K 39.0983 u
Atomic Weight of 14N 14.003074 u
Atomic Weight of 15N 15.0001088983 u
Appearance Off-White Solid

Experimental Protocols

This section details representative experimental protocols for the synthesis of Potassium

Azide-15N and its application in the synthesis of an isotopically labeled drug intermediate.

These protocols are based on established chemical principles for the synthesis of azides and

their use in organic chemistry.

Synthesis of Potassium Azide-15N

The synthesis of Potassium Azide-15N can be achieved through the diazotization of a

hydrazine derivative with a °N-labeled nitrosating agent, followed by decomposition of the

resulting intermediate. A common precursor is sodium nitrite-1>N.

Materials:

e Sodium hydroxide (NaOH)

e Sodium nitrite-1>°N (Na*NOz2)

e Sulfuric acid (H2S0Oa4)

e Potassium hydroxide (KOH)

o Diethyl ether

Hydrazine sulfate
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¢ Distilled water
Procedure:

e Preparation of Hydrazoic Acid->N: In a well-ventilated fume hood, a solution of sodium
nitrite-1>N is prepared in water. This solution is slowly added to a stirred, acidic solution of
hydrazine sulfate at a low temperature (0-5 °C). This reaction generates hydrazoic acid->N
(H**NNz2) in situ.

» Neutralization: The resulting acidic solution containing hydrazoic acid-*°N is carefully
neutralized with a solution of potassium hydroxide. The neutralization should be performed
slowly and with cooling to control the exothermic reaction.

« |solation: The aqueous solution is then concentrated under reduced pressure to crystallize
the Potassium Azide-15N. The crystals can be collected by filtration, washed with a small
amount of cold water and then diethyl ether, and dried under vacuum.

Application in the Synthesis of Labeled Tazobactam
Intermediate

Potassium Azide-15N is a valuable precursor for introducing a *>N-labeled triazole moiety into
drug molecules. A key application is in the synthesis of isotopically labeled Tazobactam, a 3-
lactamase inhibitor. The following is a representative protocol for the synthesis of a key
intermediate.

Materials:

2[3-chloromethyl-2a-methylpenam-3a-carboxylate diphenylmethyl ester

Potassium Azide-15N (K*°NNz2)

Dimethylformamide (DMF)

Potassium permanganate (KMnQOa)

Acetic acid
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Procedure:

o Azide Displacement: The starting material, 23-chloromethyl-2a-methylpenam-3a-carboxylate
diphenylmethyl ester, is dissolved in DMF. To this solution, Potassium Azide-15N is added,
and the mixture is stirred at room temperature. The reaction results in the displacement of
the chloride with the 1°N-labeled azide group, forming 2(3-(azido-*>N)-methyl-2a-
methylpenam-3a-carboxylate diphenylmethyl ester.

o Oxidation: The product from the previous step is then oxidized. A mixture of potassium
permanganate in aqueous acetic acid is added to the reaction mixture. This oxidation step
converts the sulfide in the penam core to a sulfone, yielding 23-(azido-*>N)-methyl-20-
methylpenam-3a-carboxylate diphenylmethyl ester-1,1-dioxide. This intermediate can then
be further processed to form the final labeled Tazobactam molecule.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis of a 1>N-labeled drug
intermediate using Potassium Azide-15N.
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Caption: Workflow for the synthesis of a °N-labeled Tazobactam intermediate.
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Potassium Azide-15N

Unique Properties
- Stable Isotope Label
- NMR Active (Spin 1/2)

Key Applications

Drug Development Mechanistic Studies
(e.g., Labeled Tazobactam) Metabolic Tracing
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Caption: Logical relationship of Potassium Azide-15N properties and applications.

 To cite this document: BenchChem. [Technical Guide: Potassium Azide-15N]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13413839#potassium-azide-15n-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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